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Compound of Interest

Compound Name: N-Methyl-DL-valine hydrochloride

Cat. No.: B554869

Essential Safety and Handling Guide for N-
Methyl-DL-valine hydrochloride

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling N-Methyl-DL-valine hydrochloride. The following
procedures are based on best practices for handling similar amino acid hydrochlorides and are
intended to ensure a safe laboratory environment.

Disclaimer: A specific Safety Data Sheet (SDS) for N-Methyl-DL-valine hydrochloride was
not readily available. The guidance provided here is based on the safety data for closely related
compounds, such as L-Valine methyl ester hydrochloride and DL-Valine.[1][2][3] It is imperative
to handle this compound with caution and to consult your institution's safety officer for any
specific protocols.

Hazard Identification and Personal Protective
Equipment (PPE)

While specific toxicity data for N-Methyl-DL-valine hydrochloride is not established, it may be
harmful if inhaled, swallowed, or absorbed through the skin, and may cause irritation to the
eyes, skin, and respiratory tract.[1] Therefore, the use of appropriate personal protective
equipment is mandatory.

Recommended Personal Protective Equipment
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Protection Type Equipment Specification Purpose

) Chemical safety goggles or To protect eyes from dust
Eye and Face Protection o ] ]
glasses with side-shields. particles and splashes.

Chemical-resistant nitrile or
_ . neoprene gloves. A lab coat or _
Skin Protection ) ) ) To prevent skin contact.
impervious clothing should be

worn.

A NIOSH-approved dust
respirator may be required if
dust is generated and
) ) ventilation is inadequate. For ) ]
Respiratory Protection o ] To prevent inhalation of dust.
significant spills or
emergencies, a self-contained
breathing apparatus (SCBA)

may be necessary.[1][4]

) To protect feet from potential
Foot Protection Closed-toe shoes. i
spills.

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintain the integrity of N-Methyl-DL-valine
hydrochloride and ensure the safety of laboratory personnel.

Step-by-Step Handling Procedure:

e Engineering Controls: Always handle this compound in a well-ventilated area, preferably
within a chemical fume hood to minimize inhalation exposure.[1] Ensure that a safety shower
and eyewash station are readily accessible.[4]

e General Handling: Avoid the formation and inhalation of dust.[1][4] Prevent contact with skin,
eyes, and clothing.[4] Do not eat, drink, or smoke in the handling area.[4]

e Hygiene: Wash hands thoroughly after handling the compound, and before eating, drinking,
or using the lavatory.[1]
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Storage Conditions:

Parameter Specification Rationale
) Keep container tightly sealed. To prevent contamination and
Container )
[11[4] exposure to moisture.

) Store in a cool, dry, and well- o ] -
Location ] To maintain chemical stability.
ventilated place.[4]

Some related compounds

recommend storage at -
Temperature ) To ensure long-term stability.

temperatures not exceeding

5°C (41°F).[1]

) ) Store away from strong To prevent hazardous
Incompatible Materials o ) )
oxidizing agents.[5] chemical reactions.

Disposal Plan

The disposal of N-Methyl-DL-valine hydrochloride and any contaminated materials must be
conducted in strict accordance with all federal, state, and local environmental regulations.[1]

Step-by-Step Disposal Procedure:

o Waste Identification: All disposable materials that have come into contact with N-Methyl-DL-
valine hydrochloride, including gloves, wipes, and containers, should be considered
chemical waste.

o Containment: Place all waste into a clearly labeled, sealed, and appropriate waste container.
e Spill Management:

o Small Spills: Carefully sweep or scoop up the spilled material, avoiding dust generation,
and place it into a designated, sealed container for disposal.[1]

o Large Spills: Evacuate the area and follow your institution's emergency spill response
procedures. A self-contained breathing apparatus may be necessary.[1]
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» Final Disposal: Arrange for the disposal of the chemical waste through a licensed hazardous

waste disposal service.

Experimental Workflow: Safe Handling and Disposal

The following diagram outlines the standard operating procedure for the safe handling and
disposal of N-Methyl-DL-valine hydrochloride.
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Preparation
- Don PPE
- Prepare workspace in fume hood

'

Handling
- Weigh and handle compound
- Avoid dust generation

If not all material is used

Storage Experimentation
- Tightly seal container - Follow protocol In case of spill
- Store in cool, dry, ventilated area - Maintain containment
In case of spill
Decontamination Spill Response
- Clean workspace - Evacuate and notify
- Remove PPE - Use spill kit

Waste Collection
- Segregate contaminated materials

Disposal
- Label and store waste
- Arrange for licensed disposal

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of N-Methyl-DL-valine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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